Cas no 1174323-35-3 (Methyl 5-(difluoromethoxy)picolinate)

Methyl 5-(difluoromethoxy)picolinate is a fluorinated pyridine derivative with applications in pharmaceutical and agrochemical synthesis. The difluoromethoxy group enhances metabolic stability and lipophilicity, making it a valuable intermediate for bioactive compounds. Its ester functionality allows for further derivatization, enabling versatile incorporation into complex molecules. The compound exhibits favorable reactivity in cross-coupling and nucleophilic substitution reactions, facilitating efficient synthetic routes. Its structural features contribute to improved bioavailability and resistance to enzymatic degradation in target applications. The high purity and consistent quality of this intermediate ensure reliable performance in research and industrial-scale processes. Proper handling under inert conditions is recommended due to its sensitivity to moisture and potential hydrolysis.
Methyl 5-(difluoromethoxy)picolinate structure
1174323-35-3 structure
Product Name:Methyl 5-(difluoromethoxy)picolinate
CAS No:1174323-35-3
MF:C8H7F2NO3
MW:203.142889261246
CID:4683487
PubChem ID:57827732
Update Time:2025-05-28

Methyl 5-(difluoromethoxy)picolinate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(difluoromethoxy)picolinate
    • GYLVRIHLZDZLRZ-UHFFFAOYSA-N
    • methyl 5-difluoromethoxypyridine-2-carboxylate
    • methyl 5-(difluoromethoxy)pyridine-2-carboxylate
    • AKOS027423889
    • 1174323-35-3
    • CS-16041
    • starbld0009774
    • C91593
    • CS-0086121
    • DB-109413
    • SCHEMBL2108310
    • Methyl 5-(difluoromethoxy)picolinate
    • Inchi: 1S/C8H7F2NO3/c1-13-7(12)6-3-2-5(4-11-6)14-8(9)10/h2-4,8H,1H3
    • InChI Key: GYLVRIHLZDZLRZ-UHFFFAOYSA-N
    • SMILES: FC(OC1=CN=C(C(=O)OC)C=C1)F

Computed Properties

  • Exact Mass: 203.03939941g/mol
  • Monoisotopic Mass: 203.03939941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.4
  • XLogP3: 2

Methyl 5-(difluoromethoxy)picolinate Pricemore >>

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Additional information on Methyl 5-(difluoromethoxy)picolinate

Research Brief on Methyl 5-(difluoromethoxy)picolinate (CAS: 1174323-35-3) in Chemical Biology and Pharmaceutical Applications

Methyl 5-(difluoromethoxy)picolinate (CAS: 1174323-35-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its difluoromethoxy and picolinate functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The unique structural features of this compound contribute to its enhanced metabolic stability and bioavailability, making it a valuable candidate for further investigation.

Recent research has focused on the synthetic pathways and optimization of Methyl 5-(difluoromethoxy)picolinate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, scalable synthesis route that improves yield and purity, addressing previous challenges in large-scale production. The study employed advanced catalytic methods and green chemistry principles to minimize environmental impact. These advancements are critical for facilitating the compound's integration into preclinical and clinical studies, where consistent quality and supply are paramount.

In the context of pharmaceutical applications, Methyl 5-(difluoromethoxy)picolinate has shown promise as a building block for novel kinase inhibitors. Kinases play a pivotal role in numerous disease pathways, including cancer and inflammatory disorders. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. The researchers attributed this activity to the compound's ability to form stable interactions with the ATP-binding sites of kinases, as revealed by X-ray crystallography and molecular docking studies.

Another area of interest is the compound's potential in agrochemical research. Preliminary findings from a 2023 report in Pest Management Science suggest that Methyl 5-(difluoromethoxy)picolinate derivatives could serve as effective herbicides or fungicides. The difluoromethoxy group appears to enhance the compound's ability to disrupt essential metabolic pathways in target pests, while the picolinate moiety contributes to its selectivity and reduced toxicity to non-target organisms. These properties align with the growing demand for environmentally sustainable agrochemical solutions.

Despite these promising developments, challenges remain in the widespread adoption of Methyl 5-(difluoromethoxy)picolinate. Pharmacokinetic studies indicate that while the compound demonstrates favorable absorption and distribution profiles, its metabolism and excretion pathways require further optimization to minimize potential off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Additionally, regulatory considerations regarding the compound's safety and environmental impact must be thoroughly evaluated as it progresses toward commercial applications.

In conclusion, Methyl 5-(difluoromethoxy)picolinate (CAS: 1174323-35-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, agrochemical development, and beyond, driven by its unique structural properties and bioactive potential. Continued research efforts to refine its synthesis, elucidate its mechanisms of action, and optimize its pharmacokinetic profile will be crucial for unlocking its full potential. As the scientific community gains deeper insights into this compound, it is poised to make significant contributions to addressing unmet medical and agricultural needs.

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